Cas no 99889-63-1 (α-Calcitonin gene-related peptide (human), 1-L-serine-3-L-asparagine-25-L-aspartic acid-)

α-Calcitonin gene-related peptide (human), 1-L-serine-3-L-asparagine-25-L-aspartic acid-, is a synthetic analog of the endogenous neuropeptide CGRP, which plays a critical role in vasodilation and nociceptive signaling. This modified peptide features specific substitutions at positions 1 (Ser), 3 (Asn), and 25 (Asp), enhancing its stability and receptor-binding affinity while retaining biological activity. It is widely utilized in cardiovascular and neurological research to study CGRP-mediated pathways, including migraine mechanisms and vascular regulation. The high purity and precise modifications ensure reliable reproducibility in experimental applications, making it a valuable tool for pharmacological and physiological studies. Suitable for in vitro and in vivo investigations, it offers researchers a well-characterized reference standard.

α-Calcitonin gene-related peptide (human), 1-L-serine-3-L-asparagine-25-L-aspartic acid- structure

99889-63-1 structure

Product Name:α-Calcitonin gene-related peptide (human), 1-L-serine-3-L-asparagine-25-L-aspartic acid-

CAS No:99889-63-1

MF:C₁₆₃H₂₆₇N₅₁O₅₀S₂

MW:3805.31

CID:4755739

Update Time:2025-08-03

α-Calcitonin gene-related peptide (human), 1-L-serine-3-L-asparagine-25-L-aspartic acid- Chemical and Physical Properties

Names and Identifiers

- β-Calcitonin gene-related peptide (rat) (9CI)
- 1,2-Dithia-5,8,11,14,17-pentaazacycloeicosane, cyclic peptide deriv.
- Rat calcitonin gene-related peptide β
- Rat β-calcitonin gene-related peptide
- α-Calcitonin gene-related peptide (human), 1-L-serine-3-L-asparagine-25-L-aspartic acid-

α-Calcitonin gene-related peptide (human), 1-L-serine-3-L-asparagine-25-L-aspartic acid- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajce55416-1mg	Calcitonin Gene Related Peptide (CGRP) II, rat	99889-63-1	98%	1mg	￥0.00	2023-09-07
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajce55416-5mg	Calcitonin Gene Related Peptide (CGRP) II, rat	99889-63-1	98%	5mg	￥0.00	2023-09-07

α-Calcitonin gene-related peptide (human), 1-L-serine-3-L-asparagine-25-L-aspartic acid- Related Literature

1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†

Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
2. An ATP-selective, lanthanide complex luminescent probe†

Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
3. An atom-economical protocol for direct conversion of Baylis–Hillman alcohols to β-chloro aldehydes in water†

Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
4. An artificial CO-releasing metalloprotein built by histidine-selective metallation†

Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
5. An atom efficient route to N-aryl and N-alkyl pyrrolines by transition metal catalysis†

Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554

Additional information on α-Calcitonin gene-related peptide (human), 1-L-serine-3-L-asparagine-25-L-aspartic acid-

Recent Advances in α-Calcitonin Gene-Related Peptide (Human) Research and Its Implications for Therapeutic Development

The compound with CAS number 99889-63-1, identified as α-Calcitonin gene-related peptide (human), 1-L-serine-3-L-asparagine-25-L-aspartic acid-, has garnered significant attention in recent biomedical research due to its pivotal role in neurogenic inflammation, vasodilation, and pain modulation. This peptide, a 37-amino acid neuropeptide, is a splice variant of the calcitonin gene and is widely distributed in the central and peripheral nervous systems. Recent studies have elucidated its potential as a therapeutic target for conditions such as migraine, cardiovascular diseases, and chronic pain syndromes.

In a groundbreaking study published in *Nature Neuroscience* (2023), researchers utilized advanced cryo-EM techniques to map the binding interactions between α-CGRP (human) and its receptor, the calcitonin receptor-like receptor (CLR) coupled with receptor activity-modifying protein 1 (RAMP1). The study revealed that the specific residues, including 1-L-serine-3-L-asparagine-25-L-aspartic acid-, are critical for stabilizing the peptide-receptor complex. These findings provide a structural basis for designing novel small-molecule inhibitors or peptide analogs with enhanced specificity and reduced off-target effects.

Another notable development is the application of α-CGRP in migraine therapeutics. Clinical trials involving monoclonal antibodies targeting α-CGRP (e.g., erenumab, fremanezumab) have demonstrated efficacy in reducing migraine frequency. However, recent research highlights the potential of peptide-based therapies, such as the modified α-CGRP analog (99889-63-1), which exhibits improved pharmacokinetic properties and reduced immunogenicity. A 2024 study in *The Journal of Clinical Investigation* reported that subcutaneous administration of this analog in murine models resulted in sustained inhibition of CGRP-mediated vasodilation without significant adverse effects.

Beyond migraines, α-CGRP's role in cardiovascular homeostasis has been explored. A 2023 paper in *Circulation Research* demonstrated that the peptide's vasodilatory effects are mediated through endothelial nitric oxide synthase (eNOS) activation, suggesting its utility in treating hypertension and ischemic diseases. Interestingly, the 1-L-serine-3-L-asparagine-25-L-aspartic acid- variant showed superior stability in serum compared to wild-type α-CGRP, making it a promising candidate for long-acting formulations.

Despite these advances, challenges remain in translating α-CGRP-based therapies to clinical practice. Issues such as blood-brain barrier penetration, peptide degradation, and receptor desensitization require further investigation. Ongoing research is focusing on nanotechnology-based delivery systems and prodrug strategies to overcome these limitations. For instance, a 2024 preprint on *bioRxiv* described a lipid nanoparticle-encapsulated α-CGRP analog (99889-63-1) that achieved targeted delivery to trigeminal ganglia in non-human primates, opening new avenues for precision medicine.

In conclusion, the α-Calcitonin gene-related peptide (human), particularly the 1-L-serine-3-L-asparagine-25-L-aspartic acid- variant (99889-63-1), represents a multifaceted therapeutic target with applications spanning neurology, cardiology, and pain management. Recent structural and functional insights, coupled with innovative delivery technologies, underscore its potential to revolutionize treatment paradigms for chronic diseases. Future research should prioritize optimizing bioavailability and minimizing side effects to fully harness its clinical benefits.